Cas no 2171893-59-5 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpropanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpropanoic acid
• CAS No: 2171893-59-5
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6446679
• PubChem ID: 165549523
• Update Time: 2025-06-11

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpropanoic acid
• EN300-1486523
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-methylpropanoic acid
• 2171893-59-5

• Inchi： 1S/C24H28N2O5/c1-15(12-21(27)26-24(2,3)22(28)29)13-25-23(30)31-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20H,12-14H2,1-3H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： YPIPDQLQCOPWRI-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CC(NC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpropanoic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpropanoic acid (CAS No. 2171893-59-5)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpropanoic acid, identified by its CAS number 2171893-59-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex structure with multiple functional groups, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of a fluoren-9-yl moiety and an amino group derivative suggests potential applications in drug design, particularly in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases.

The molecular architecture of this compound is characterized by a methylbutanamido backbone, which contributes to its stability and reactivity. The methoxycarbonyl group attached to the fluorene ring enhances its solubility in polar solvents, making it more amenable for further chemical modifications. Such structural features are critical in medicinal chemistry, where fine-tuning of molecular properties can significantly influence pharmacokinetic and pharmacodynamic profiles.

In recent years, the pharmaceutical industry has seen a surge in interest for fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluoren-9-yl substituent in this molecule not only provides a hydrophobic anchor but also serves as a scaffold for further derivatization. This has led to extensive research into its potential as a building block for small-molecule drugs targeting various diseases.

One of the most compelling aspects of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpropanoic acid is its utility as a precursor in peptide mimetics and peptidomimetics. The incorporation of the methylbutanamido moiety allows for the creation of constrained peptides that mimic the bioactivity of natural peptides while avoiding their drawbacks, such as rapid degradation or immunogenicity. This approach has been particularly successful in developing inhibitors for proteases and kinases, which are key targets in oncology and inflammatory diseases.

Recent advancements in computational chemistry have enabled the rational design of such compounds based on virtual screening and molecular docking studies. The fluoren-9-yl group, known for its rigidity and electronic properties, can be strategically positioned to interact with specific amino acid residues in protein targets. This has led to the discovery of novel allosteric modulators that bind to underexplored pockets on proteins, offering new therapeutic strategies.

The synthesis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methoxycarbonyl group onto the fluorene ring is typically achieved through carbodiimide coupling reactions or transesterification processes. These synthetic pathways highlight the compound's versatility as a synthetic intermediate, capable of being modified further to suit specific pharmacological needs.

In clinical research, derivatives of this compound have shown promise in preclinical models as inhibitors of enzymes involved in cancer progression. For instance, modifications to the methylbutanamido moiety have been explored to enhance binding affinity to target enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which play crucial roles in inflammation and pain management. Additionally, the fluoren-9-yl group can be functionalized to introduce additional pharmacophores that improve drug-like properties such as bioavailability and tissue distribution.

The role of peptidomimetics derived from this compound cannot be overstated in modern drug development. By mimicking natural peptides without their limitations, these molecules offer a unique advantage over traditional small-molecule drugs. The ability to fine-tune structure-function relationships allows medicinal chemists to optimize potency while minimizing side effects. This has been particularly evident in the development of protease inhibitors used in antiviral therapies and kinase inhibitors employed in targeted cancer therapies.

Moreover, the growing interest in green chemistry principles has prompted researchers to explore sustainable synthetic routes for this compound. Catalytic methods and solvent-free reactions are being investigated to reduce waste and energy consumption without compromising yield or purity. Such efforts align with global initiatives aimed at making pharmaceutical manufacturing more environmentally friendly.

The future prospects for 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpropanoic acid are vast, with ongoing research focusing on expanding its applications beyond oncology and inflammation into areas such as neurodegenerative diseases and infectious diseases. The versatility of its structure allows for rapid diversification into new chemical space, enabling the discovery of next-generation therapeutics.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpropanoic acid (CAS No. 2171893-59-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable tool for drug discovery, offering opportunities for innovation across multiple therapeutic areas. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in shaping the future of medicine.